Cas no 62564-45-8 (Benzenesulfonic acid, 3-amino-4-chloro-2,5-dimethyl-)

Benzenesulfonic acid, 3-amino-4-chloro-2,5-dimethyl- structure
62564-45-8 structure
Product Name:Benzenesulfonic acid, 3-amino-4-chloro-2,5-dimethyl-
CAS No:62564-45-8
MF:C8H10ClNO3S
MW:235.687900066376
CID:440081
PubChem ID:12338305
Update Time:2025-04-19

Benzenesulfonic acid, 3-amino-4-chloro-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid, 3-amino-4-chloro-2,5-dimethyl-
    • 3-amino-4-chloro-2,5-dimethylbenzenesulfonic acid
    • 3-Amino-4-chloro-2,5-dimethylbenzene-1-sulfonic acid
    • 62564-45-8
    • DTXSID10491647
    • Inchi: 1S/C8H10ClNO3S/c1-4-3-6(14(11,12)13)5(2)8(10)7(4)9/h3H,10H2,1-2H3,(H,11,12,13)
    • InChI Key: BUGRVDFHZHCDTR-UHFFFAOYSA-N
    • SMILES: ClC1C(C)=CC(=C(C)C=1N)S(=O)(=O)O

Computed Properties

  • Exact Mass: 235.0071
  • Monoisotopic Mass: 235.0069920g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 88.8Ų

Experimental Properties

  • PSA: 80.39
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